Cas no 1352796-63-4 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole)

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole structure
1352796-63-4 structure
Product Name:4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole
CAS No:1352796-63-4
MF:C13H17BN2O2
MW:244.097283124924
MDL:MFCD27936294
CID:2771316
PubChem ID:72220917
Update Time:2025-04-21

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
    • DB-383876
    • BS-30718
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-BENZO[D]IMIDAZOLE
    • MFCD27936294
    • D76921
    • 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-1,3-benzodiazole
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole
    • 7-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzimidazole
    • 1H-BenZimidaZol-4-ylboronic acid pinacol ester
    • MB19366
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[D]IMIDAZOLE
    • 1352796-63-4
    • CS-0109747
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole
    • MDL: MFCD27936294
    • Inchi: 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)9-6-5-7-10-11(9)16-8-15-10/h5-8H,1-4H3,(H,15,16)
    • InChI Key: KXZFBGYHLMGGJF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C3C=2N=CN3)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 244.1383080Da
  • Monoisotopic Mass: 244.1383080Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1Ų

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-benzo[D]imidazole Pricemore >>

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